Cas no 69614-95-5 (1-4-(2-Chloroethyl)phenyl-1-ethanone)

• Product Name: 1-4-(2-Chloroethyl)phenyl-1-ethanone
• CAS No: 69614-95-5
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD00016350
• CID: 90474
• PubChem ID: 144359
• Update Time: 2025-07-23

1-4-(2-Chloroethyl)phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-Chloroethyl)phenyl)ethanone
• 1-[4-(2-Chloroethyl)phenyl]-1-ethanone
• 1-[4-(2-chloroethyl)phenyl]Ethanone
• 4'-(beta-Chloroethyl)acetophenone
• 4'-(.beta.-Chloroethyl)acetophenone
• 1-[4-(2-chloroethyl)phenyl]ethan-1-one
• DTXSID10219883
• J-503184
• CS-0319553
• FT-0616526
• 1-(4-(2-Chloroethyl)phenyl)ethan-1-one
• 1-[4-(2-Chloroethyl)phenyl]ethanone #
• 1D-150
• p-(beta-CHLOROETHYL)ACETOPHENONE
• MFCD00016350
• SCHEMBL2658380
• 4'-(2-chloroethyl)acetophenone
• 1-[4-(2-chloro-ethyl)-phenyl]-ethanone
• p-(b-chloroethyl)acetophenone
• 4'-( -Chloroethyl)acetophenone
• AKOS005069684
• 4-(2-chloroethyl)acetophenone
• 69614-95-5
• DB-055307
• 1-4-(2-Chloroethyl)phenyl-1-ethanone

• MDL： MFCD00016350
• Inchi： 1S/C10H11ClO/c1-8(12)10-4-2-9(3-5-10)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： RGVUACHOYCYNMB-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(C(C)=O)=CC=1
• BRN： 2081019

Computed Properties

• Exact Mass: 182.05000
• Monoisotopic Mass: 182.049843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow liquid.
• Density: 1,15 g/cm3
• Boiling Point: 112°C 0,1mm
• Flash Point: 112°C/0.1mm
• Refractive Index: 1.555
• PSA: 17.07000
• LogP: 2.67050
• Solubility: It is miscible with water.

1-4-(2-Chloroethyl)phenyl-1-ethanone Security Information

• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• HazardClass：IRRITANT

Additional information on 1-4-(2-Chloroethyl)phenyl-1-ethanone

Research Update on 1-4-(2-Chloroethyl)phenyl-1-ethanone (CAS: 69614-95-5) in Chemical Biology and Pharmaceutical Applications

1-4-(2-Chloroethyl)phenyl-1-ethanone (CAS: 69614-95-5) is a chlorinated aromatic ketone compound that has garnered increasing attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique biochemical properties. Recent studies have explored its applications in targeted therapies, particularly in oncology and neurodegenerative diseases, where its reactive chloroethyl group enables covalent modifications of biological targets. This research update synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic utility, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of novel alkylating agents for cancer therapy. Researchers utilized 69614-95-5 as a key building block to develop prodrugs that selectively release cytotoxic chloroethylating species in tumor microenvironments. The study reported enhanced tumor specificity and reduced systemic toxicity compared to traditional alkylating agents, with particular efficacy observed in glioblastoma cell lines (IC50 values ranging from 2.1-5.8 μM). Structural modifications at the ethanone moiety were found to significantly influence blood-brain barrier permeability, suggesting potential for CNS-targeted therapies.

In parallel research, the compound's mechanism of biological activity has been further elucidated through proteomic studies. Mass spectrometry analyses have identified specific protein adducts formed through reaction of the chloroethyl group with cysteine and histidine residues. These findings, published in Chemical Research in Toxicology (2024), provide molecular-level insights into the compound's selectivity profile and have guided the design of more targeted derivatives with reduced off-target effects. Notably, the ethanone carbonyl group was shown to participate in hydrogen bonding interactions that contribute to binding specificity.

Recent advancements in synthetic methodology have expanded access to 69614-95-5 derivatives. A 2024 Organic Process Research & Development paper described an improved, scalable synthesis route with 78% overall yield and >99% purity, addressing previous challenges in large-scale production. The new protocol employs continuous flow chemistry, significantly reducing hazardous intermediate isolation steps. This technological development is particularly relevant for pharmaceutical applications where consistent compound quality and scalable production are critical.

Emerging applications in neurodegenerative disease research have also been reported. Preliminary in vitro studies suggest that certain 69614-95-5 derivatives may modulate tau protein aggregation through covalent modification, with potential implications for Alzheimer's disease therapeutics. While these findings remain preclinical, they represent an exciting new direction for this chemical scaffold. Researchers caution that careful optimization will be required to balance therapeutic activity with potential toxicity concerns inherent to reactive electrophiles.

The compound's safety profile continues to be an active area of investigation. Recent toxicological assessments (2024) have characterized its metabolism pathways, identifying glutathione conjugation as the primary detoxification mechanism. Structure-activity relationship studies have begun to delineate modifications that maintain therapeutic efficacy while improving metabolic stability and reducing genotoxic potential. These insights are informing the development of next-generation derivatives with improved therapeutic indices.

In conclusion, 1-4-(2-Chloroethyl)phenyl-1-ethanone (69614-95-5) represents a chemically versatile scaffold with growing importance in medicinal chemistry. Current research demonstrates its utility in developing targeted therapies, with particular promise in oncology and, more recently, neurodegenerative diseases. Ongoing work to optimize its pharmacological properties and develop efficient synthetic routes is expected to further expand its applications. Future directions likely include combination therapies leveraging its unique mechanism of action and exploration of additional disease targets through rational drug design approaches.